N-(1-cyanocyclopentyl)-2-(2-thiophen-2-ylquinazolin-4-yl)sulfanylacetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(2-thiophen-2-ylquinazolin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H18N4OS2/c21-13-20(9-3-4-10-20)24-17(25)12-27-19-14-6-1-2-7-15(14)22-18(23-19)16-8-5-11-26-16/h1-2,5-8,11H,3-4,9-10,12H2,(H,24,25)
• InChI Key: MEJWSDBDZLDLQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CSC2=NC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C20H18N4OS2
• Molecular Weight: 394.5 g/mol

Description

N-(1-cyanocyclopentyl)-2-(2-thiophen-2-ylquinazolin-4-yl)sulfanylacetamide, also known as CP-690,550, is a selective inhibitor of Janus kinase 3 (JAK3). It was first synthesized in 2004 by Pfizer and has been extensively studied for its potential in treating various autoimmune diseases.

Scientific Research Applications

Synthesis and Biological Activity

• Derivatives of partially hydrogenated 3-thioxoisoquinoline-4-carboxylic acids, which share structural motifs with the compound , have been used as semiproducts in the synthesis of HIV-1 reverse transcriptase inhibitors, antimicrobial preparations, and substances with fungicidal and cardiotonic action (I. V. Dyachenko & M. V. Vovk, 2013). This suggests the potential of N-(1-cyanocyclopentyl)-2-(2-thiophen-2-ylquinazolin-4-yl)sulfanylacetamide in similar applications.
• Cyanoselenoacetamide, structurally similar to the query compound, has been used in the synthesis of thiazoles and quinoline derivatives, indicating a potential route for creating biologically active heterocyclic compounds (I. V. Dyachenko & M. Vovk, 2013).

Antimicrobial and Antitumor Applications

• A study on the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, suitable for use as antimicrobial agents, shows the versatility of compounds similar to N-(1-cyanocyclopentyl)-2-(2-thiophen-2-ylquinazolin-4-yl)sulfanylacetamide in drug development (E. Darwish et al., 2014).
• Another study on the synthesis of quinazolin-4-yl-thiourea derivatives through intramolecular cycloaddition reactions shows the potential of such compounds for developing pharmaceuticals with specific biological activities (Walid Fathalla et al., 2001).

Structural and Chemical Properties

• The synthesis and alkylation of 1-substituted 3-thioxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitriles, closely related to the query compound, highlight the chemical reactivity and potential applications in synthesizing novel heterocyclic compounds with possible pharmaceutical applications (I. V. Dyachenko & M. V. Vovk, 2012).